Cas no 1341631-21-7 (4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid
• CAS No: 1341631-21-7
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 5915775
• PubChem ID: 63154982
• Update Time: 2025-06-08

4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid
• 1341631-21-7
• AKOS012456336
• EN300-1930141

• Inchi： 1S/C8H7F3O2S/c9-8(10,11)5(4-7(12)13)6-2-1-3-14-6/h1-3,5H,4H2,(H,12,13)
• InChI Key： BHYZRUIEGQTXAL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 224.01188512g/mol
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid

Introduction to 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid (CAS No. 1341631-21-7)

4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid, identified by its CAS number 1341631-21-7, is a fluorinated organic compound featuring a thiophene moiety integrated into its molecular structure. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications in drug development. The presence of fluorine atoms and the thiophene ring endows it with distinct electronic and steric characteristics, making it a valuable intermediate in synthesizing biologically active molecules.

The molecular structure of 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid consists of a four-carbon chain with three fluorine atoms substituting the terminal hydrogens, coupled with a thiophen-2-yl group attached to the third carbon. This arrangement not only enhances the compound's lipophilicity but also introduces specific interactions with biological targets, which is crucial for designing effective pharmaceutical agents. The compound's solubility profile and stability under various conditions further contribute to its utility in synthetic chemistry and medicinal applications.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and improve drug bioavailability. Studies have demonstrated that fluorine substitution can enhance the binding affinity of molecules to their receptors, leading to more potent therapeutic effects. The incorporation of a thiophene ring into the molecular framework adds another layer of complexity, allowing for π-stacking interactions and hydrogen bonding capabilities that can be exploited in drug design. This combination makes 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid is its role as a key intermediate in the synthesis of various pharmacologically active compounds. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory and infectious diseases. For instance, derivatives of this molecule have shown promise in inhibiting proteases that play a critical role in bacterial pathogenesis. The fluorinated side chain enhances the compound's resistance to metabolic degradation, ensuring prolonged activity within biological systems.

The synthesis of 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve yield but also allow for functional group modifications that can fine-tune the biological activity of the final product. The growing body of literature on fluorinated thiophenes underscores the importance of this compound in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the potential of 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid as a scaffold for drug discovery. Molecular modeling studies have revealed that the compound can interact with biological targets through multiple binding modes, providing opportunities for designing molecules with enhanced selectivity and efficacy. These insights have guided researchers in optimizing synthetic routes and exploring new derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid for treating a range of diseases. Preclinical studies have demonstrated promising results in models of cancer, neurodegenerative disorders, and autoimmune diseases. The ability of this compound to modulate key biological pathways makes it an attractive candidate for further clinical investigation. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

As research continues to uncover new applications for fluorinated thiophenes, CAS No. 1341631-21-7 will undoubtedly remain at the forefront of pharmaceutical innovation. The unique combination of structural features offered by this compound provides a versatile platform for developing next-generation drugs that address unmet medical needs. By leveraging cutting-edge synthetic techniques and computational tools, scientists are paving the way for more effective treatments derived from this remarkable molecule.

In conclusion, 4,4,4-trifluoro-3-(thiophen-2-yl)butanoic acid (CAS No. 1341631-21-7) represents a significant advancement in medicinal chemistry due to its structural complexity and functional versatility. Its role as a key intermediate in drug development underscores its importance in addressing global health challenges. As research progresses，this compound will continue to inspire new discoveries，offering hope for innovative solutions in healthcare.